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Compound of Interest

Compound Name: CPPG

Cat. No.: B060747 Get Quote

Essential safety and logistical information for the proper disposal of (RS)-α-Cyclopropyl-4-

phosphonophenylglycine (CPPG), ensuring the safety of laboratory personnel and minimizing

environmental impact.

This document provides detailed procedural guidance for the safe handling and disposal of

CPPG, a potent and selective metabotropic glutamate receptor antagonist. The following

protocols are designed for researchers, scientists, and drug development professionals to

ensure compliance with safety regulations and to foster a culture of safety within the laboratory.

Chemical and Physical Properties of CPPG
A summary of the key quantitative data for CPPG is presented below for easy reference.
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Property Value Source

Molecular Formula C₁₁H₁₄NO₅P [1]

Formula Weight 271.2 g/mol [1]

Purity ≥95% [1]

Physical State Solid [1]

Solubility
Soluble in 1 M sodium

hydroxide
[1]

Hydrogen Bond Acceptors 6 [2]

Hydrogen Bond Donors 4 [2]

Rotatable Bonds 4 [2]

Experimental Protocol for CPPG Disposal
This protocol outlines the step-by-step methodology for the safe disposal of CPPG waste.

Adherence to these procedures is critical to mitigate risks to personnel and the environment.

1. Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including chemical-impermeable gloves,

safety goggles, and a lab coat.[3]

2. Waste Segregation and Collection:

All solid CPPG waste, including contaminated consumables (e.g., weighing paper, pipette

tips), should be collected in a designated, clearly labeled hazardous waste container.

Aqueous solutions containing CPPG should be collected in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent wastes unless

compatibility has been confirmed.

3. Spill Management:

In case of a spill, evacuate personnel to a safe area.[3]
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Ensure adequate ventilation.[3]

Avoid dust formation.[3] For solid spills, gently cover with an inert absorbent material (e.g.,

vermiculite, sand) and then carefully sweep into the hazardous waste container.

For liquid spills, absorb with an inert material and place in the designated hazardous waste

container.

Wash the spill area thoroughly with soap and water.

4. Container Management:

Ensure all hazardous waste containers are in good condition, compatible with the chemical,

and kept closed except when adding waste.

Label containers with "Hazardous Waste" and the full chemical name: "(RS)-α-Cyclopropyl-4-

phosphonophenylglycine" or "CPPG".

5. Final Disposal:

Dispose of the collected CPPG waste through a licensed hazardous waste disposal

company.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Do not dispose of CPPG down the drain or in the regular trash.

CPPG Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CPPG.
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Caption: Logical workflow for the safe disposal of CPPG waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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